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Compound of Interest

Compound Name: N-Isopropylhydrazinecarboxamide

Cat. No.: B1589924 Get Quote

N-Isopropylhydrazinecarboxamide: A Technical
Overview
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the known chemical properties and structural

information for N-Isopropylhydrazinecarboxamide. Despite a comprehensive search of

available scientific literature and chemical databases, detailed experimental protocols,

extensive physicochemical data, and specific biological activity information for this compound

remain limited.

Chemical Identity and Structure
N-Isopropylhydrazinecarboxamide, also known by its synonym N-(1-

Methylethyl)hydrazinecarboxamide, is a small organic molecule with the potential for various

chemical interactions.

Molecular Structure:

The structure of N-Isopropylhydrazinecarboxamide consists of a hydrazinecarboxamide core

substituted with an isopropyl group on one of the nitrogen atoms.

IUPAC Name: N-isopropylhydrazinecarboxamide
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SMILES String: CC(C)NNC(N)=O

CAS Number: 57930-20-8

Physicochemical Properties
Quantitative data regarding the physicochemical properties of N-
Isopropylhydrazinecarboxamide are not readily available in published literature. The

following table summarizes the currently identified properties.

Property Value Source

Molecular Formula C4H11N3O -

Molecular Weight 117.15 g/mol -

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Storage Temperature 2-8°C [1]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of N-
Isopropylhydrazinecarboxamide are not explicitly described in the reviewed literature.

General synthetic methods for related hydrazinecarboxamide derivatives often involve the

reaction of a corresponding isocyanate with hydrazine or the condensation of a carboxylic acid

derivative with a substituted hydrazine. However, a specific, validated protocol for N-
Isopropylhydrazinecarboxamide is not currently available.

Biological Activity and Signaling Pathways
There is a significant lack of information regarding the biological activity of N-
Isopropylhydrazinecarboxamide. While the broader class of hydrazine derivatives has been

explored for various pharmacological activities, no specific studies detailing the biological
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effects or potential signaling pathway interactions of N-Isopropylhydrazinecarboxamide have

been identified.

Logical Relationship Diagram
Due to the absence of defined experimental workflows or known signaling pathways for N-
Isopropylhydrazinecarboxamide, a representative logical diagram illustrating a general

approach to its characterization is provided below. This diagram outlines a potential workflow

for future research.
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Caption: General research workflow for N-Isopropylhydrazinecarboxamide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1589924?utm_src=pdf-body
https://www.benchchem.com/product/b1589924?utm_src=pdf-body
https://www.benchchem.com/product/b1589924?utm_src=pdf-body
https://www.benchchem.com/product/b1589924?utm_src=pdf-body-img
https://www.benchchem.com/product/b1589924?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589924?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
This technical guide consolidates the currently available information on N-
Isopropylhydrazinecarboxamide. It is evident that significant research is required to fully

elucidate its chemical properties, develop robust experimental protocols, and investigate its

potential biological activities. The provided information serves as a foundational resource for

researchers and scientists interested in exploring this compound further.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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